Cas no 305329-35-5 (Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester)

• Product Name: Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• CAS No: 305329-35-5
• MF: C₁₆H₂₃BrN₂O₄
• MW: 387.268823862076
• CID: 4497559
• PubChem ID: 22036053
• Update Time: 2025-10-24

Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• Imidodicarbonic acid, (5-bromo-4-methyl-2-pyridinyl)-, bis(1,1-dimethylethyl) ester
• IRCGDNMIKIGMJT-UHFFFAOYSA-N
• 2-[N,N-bis(tert-butoxycarbonyl)amino]-5-bromo4-methylpyridin
• bis(1,1-dimethylethyl) (5-bromo-4-methyl-2-pyridinyl)imidodicarbonate
• 2-[N,N-bis(tert-butoxycarbonyl)amino]-5-bromo-4-methylpyridin
• AT35512
• SCHEMBL1180650
• DB-110560
• 2-[N,N-BIS(TERT-BUTOXYCARBONYL)AMINO]-5-BROMO-4-METHYLPYRIDINE
• 305329-35-5

• Inchi： 1S/C16H23BrN2O4/c1-10-8-12(18-9-11(10)17)19(13(20)22-15(2,3)4)14(21)23-16(5,6)7/h8-9H,1-7H3
• InChI Key： IRCGDNMIKIGMJT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C1=NC=C(Br)C(C)=C1)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 386.08412Da
• Monoisotopic Mass: 386.08412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.7Ų

Additional information on Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester

Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester (CAS No. 305329-35-5): A Comprehensive Overview

Imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester (CAS No. 305329-35-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester consists of an imidodicarbonic acid core with a substituted pyridine ring and two tert-butyl ester groups. The presence of the bromine atom and the methyl group on the pyridine ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological interactions.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester exhibits significant anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential anticancer properties. A study published in Cancer Research reported that imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could be developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester have also been studied extensively. Research has shown that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it suitable for further preclinical and clinical evaluation as a potential drug candidate.

In terms of safety and toxicity profiles, preliminary studies have indicated that imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester is well-tolerated at therapeutic doses. However, more comprehensive toxicological assessments are needed to fully understand its safety profile before it can be advanced to clinical trials.

The synthesis of imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester involves several steps and requires careful optimization to achieve high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient routes for its preparation. For example, a one-pot multicomponent reaction using readily available starting materials has been reported to yield high purity products with minimal side reactions.

In conclusion, imidodicarbonic acid, 2-(5-bromo-4-methyl-2-pyridinyl)-, 1,3-bis(1,1-dimethylethyl) ester (CAS No. 305329-35-5) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for future drug development. As new findings emerge from both academic and industrial laboratories, this compound is likely to play an increasingly important role in the field of medicinal chemistry.